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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the skin permeation of aluminum from
sesquichlorohydrate formulations against other alternatives, supported by experimental data. It
details the methodologies for key experiments and presents quantitative data in structured
tables for ease of comparison.

Introduction to Aluminum Sesquichlorohydrate in
Antiperspirants

Aluminum sesquichlorohydrate is an aluminum salt commonly used as an active ingredient
in antiperspirant products.[1][2] Its primary function is to reduce perspiration by forming
temporary, gel-like plugs within the sweat ducts, thereby obstructing the flow of sweat to the
skin's surface.[2] While effective, the potential for systemic absorption of aluminum through the
skin has been a subject of scientific investigation. This guide assesses the available data on
the skin permeation of aluminum from these formulations and compares it with other aluminum
salts and aluminum-free alternatives.

Comparison of Aluminum-Based Antiperspirant
Actives
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While all aluminum salts work by obstructing sweat ducts, they differ in their molecular
structure, efficacy, and potential for skin irritation.[1] Aluminum sesquichlorohydrate is often
preferred in formulations for its balance of high efficacy and better skin tolerance compared to
other aluminum salts.[1]
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Comparison with Aluminum-Free Antiperspirant

Alternatives

For consumers concerned about aluminum, a variety of aluminum-free alternatives are

available.[12][13] These products work through different mechanisms, primarily focusing on

odor reduction rather than sweat blockage.[13][14]

Alternative Type

Mechanism of Action

Efficacy in Sweat
Reduction

Topical Anticholinergics (e.g.,

Glycopyrrolate)

Target cholinergic muscarinic
receptors on sweat glands,
reducing their activity and

sweat production.[8]

Can be effective in reducing

sweat.[8]

Potassium Alum (Potassium

Aluminum Sulfate)

Often marketed as "natural" or
"aluminum-free," though it is a
type of aluminum salt. It is
suggested to have lower

aluminum absorption.[13]

Primarily functions as a
deodorant by inhibiting odor-

causing bacteria.

Botanical Extracts and

Essential Oils

Provide fragrance and may
have some antimicrobial

properties to control odor.[13]

Focus on odor control rather

than sweat reduction.[13]

Absorbent Powders (e.g.,

Baking Soda, Arrowroot)

Absorb moisture on the skin's

surface.

Help to keep the skin feeling
dry but do not block sweat

production.

Quantitative Data on Aluminum Skin Permeation

Numerous studies have consistently shown that the dermal absorption of aluminum from

antiperspirants is extremely low.[3][9][15][16] The skin acts as an effective barrier to aluminum

penetration.[4][5]
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Formulation/Condit  Aluminum Permeation/Absorp Lo
] . Key Findings
ion Compound tion
) ) Insignificant
Antiperspirant
) ) ) transdermal
Formulations Aluminum <0.07% of the applied

(Aerosol, Roll-on,
Stick) on Intact Skin

Chlorohydrate (ACH)

aluminum.[4][5]

absorption was
observed over a 24-
hour period.[4][5]

Antiperspirant Stick on
Stripped Skin

Aluminum
Chlorohydrate (ACH)

Significantly higher
uptake (11.50 pg/cm?)
compared to intact
skin (1.81 pg/cm?).[4]
[5]

Damaged or stripped
skin shows increased
permeability to
aluminum.[4][5][17]

Representative
Antiperspirant

Formulation (in vivo)

[26Al]-labeled
Aluminum
Chlorohydrate (ACH)

Fraction absorbed
estimated at
0.00052%.[18]

A highly sensitive
microtracer study
confirmed very low
systemic exposure.
[18][19]

Antiperspirant

Application (in vivo)

[2°Al]-labeled
Aluminum
Chlorohydrate (ACH)

0.012% of the applied
aluminum was
absorbed.[7]

A single application
does not significantly
contribute to the
body's aluminum
burden.[7]

Experimental Protocols
In Vitro Skin Permeation Study using Franz Diffusion

Cells

This protocol describes a standard method for assessing the dermal absorption of aluminum
from topical formulations.[4][5][20][21]

1. Franz Diffusion Cell Setup:

e The Franz diffusion cell consists of a donor chamber and a receptor chamber, between

which a section of human or animal skin is mounted.[20][21]
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The receptor chamber is filled with a receptor solution (e.g., phosphate-buffered saline) that
is maintained at a physiological temperature (typically 32°C) to mimic in vivo conditions.[5]
[20]

The receptor solution is continuously stirred to ensure a uniform concentration of the
permeate.[5]

. Skin Membrane Preparation:

Full-thickness human skin, often obtained from cosmetic surgery, is cleared of subcutaneous
fat.[5]

The integrity of the skin barrier can be assessed by measuring the transepidermal water loss
(TEWL).[5]

For studies on damaged skin, the stratum corneum can be removed by tape stripping.[5]
. Application of Formulation:

A precise amount of the antiperspirant formulation is applied evenly to the epidermal surface
of the skin in the donor chamber.[5][20]

. Sampling and Analysis:

At predetermined time intervals, aliquots of the receptor solution are collected for analysis.
[20]

The volume of the collected sample is replaced with fresh receptor solution to maintain sink
conditions.[20]

At the end of the experiment, the skin surface is washed, and the epidermis and dermis can
be separated and analyzed to determine the amount of aluminum retained in the skin layers.

[5]
. Analytical Quantification of Aluminum:

Due to the low levels of permeation, highly sensitive analytical techniques are required.
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e Zeeman Electrothermal Atomic Absorption Spectrophotometry (ZEAAS): A common method
for quantifying trace amounts of aluminum in biological samples.[4][5][22][23]

e Accelerator Mass Spectrometry (AMS): Used with a stable isotope tracer like 26Al to
distinguish the applied aluminum from background levels, offering extremely high sensitivity.
[6][18]

 Inductively Coupled Plasma Mass Spectrometry (ICP-MS): Another sensitive technique for
elemental analysis.[6]

Visualizations
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Caption: Experimental workflow for an in vitro skin permeation study.
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Caption: Conceptual diagram of potential skin permeation pathways for aluminum.

Conclusion

The available scientific evidence from both in vitro and in vivo studies indicates that the skin is
a robust barrier to the penetration of aluminum from antiperspirant formulations, including those
containing aluminum sesquichlorohydrate. Dermal absorption is consistently found to be
exceptionally low, typically less than 0.1% of the applied dose on intact skin.[4][5][7][18]
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However, the integrity of the skin barrier is a critical factor, with studies showing significantly
higher aluminum uptake through damaged or stripped skin.[4][5] For formulation scientists and
researchers, this underscores the importance of considering skin condition in safety and
efficacy assessments. While aluminum sesquichlorohydrate offers a favorable balance of
efficacy and skin compatibility, ongoing research into alternative antiperspirant technologies
continues to be an area of interest.[13][14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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